Cas no 21160-88-3 (2-Amino-2,5-dimethylhexanoic acid)

2-Amino-2,5-dimethylhexanoic acid is a non-proteinogenic amino acid characterized by its branched alkyl chain and chiral α-carbon. This compound is of interest in peptide synthesis and medicinal chemistry due to its structural uniqueness, which can influence conformational stability and bioavailability. Its sterically hindered side chain may enhance resistance to enzymatic degradation, making it valuable for designing modified peptides or bioactive molecules. The presence of two methyl groups at the 2- and 5-positions contributes to lipophilicity, potentially improving membrane permeability. Suitable for research applications, it serves as a building block for exploring structure-activity relationships in drug development or biochemical studies.
2-Amino-2,5-dimethylhexanoic acid structure
21160-88-3 structure
Product Name:2-Amino-2,5-dimethylhexanoic acid
CAS No:21160-88-3
MF:C8H17NO2
MW:159.2260825634
CID:4675119
PubChem ID:24709231
Update Time:2025-05-21

2-Amino-2,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2,5-dimethylhexanoic acid
    • 2,5-dimethylnorleucine
    • MFCD02662638
    • 21160-88-3
    • BS-9776
    • AB01007501-01
    • EN300-57907
    • 2-amino-2,5-dimethylhexanoicacid
    • AB01007501-03
    • AKOS000191884
    • NCGC00333538-01
    • 2-Amino-2,5-dimethylhexanoic acid
    • Inchi: 1S/C8H17NO2/c1-6(2)4-5-8(3,9)7(10)11/h6H,4-5,9H2,1-3H3,(H,10,11)
    • InChI Key: ILSZSJFABKCVAU-UHFFFAOYSA-N
    • SMILES: OC(C(C)(CCC(C)C)N)=O

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: -1.1

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 254.0±23.0 °C at 760 mmHg
  • Flash Point: 107.4±22.6 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Amino-2,5-dimethylhexanoic acid Security Information

2-Amino-2,5-dimethylhexanoic acid Pricemore >>

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Additional information on 2-Amino-2,5-dimethylhexanoic acid

2-Amino-2,5-Dimethylhexanoic Acid: A Comprehensive Overview

The compound with CAS No. 21160-88-3, known as 2-Amino-2,5-Dimethylhexanoic Acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug development, material science, and biochemistry, making it a topic of interest for researchers worldwide.

2-Amino-2,5-Dimethylhexanoic Acid is an amino acid derivative characterized by its six-carbon chain with amino and carboxylic acid groups. The presence of methyl groups at the 2nd and 5th positions introduces steric hindrance and influences the compound's physical and chemical properties. This structure makes it a versatile building block for synthesizing complex molecules. Researchers have explored its ability to form peptide bonds, which is crucial for constructing bioactive compounds with potential therapeutic applications.

The synthesis of 2-Amino-2,5-Dimethylhexanoic Acid involves multi-step reactions, often starting from simpler precursors like aldehydes or ketones. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For instance, the use of transition metal catalysts has enabled the formation of stereochemically pure enantiomers, which are essential for pharmaceutical applications. These methods have been documented in leading chemistry journals, underscoring the compound's importance in modern synthetic chemistry.

In terms of applications, 2-Amino-2,5-Dimethylhexanoic Acid has shown promise in drug design. Its ability to modulate biological pathways makes it a valuable component in creating bioactive molecules. For example, studies have demonstrated its potential as a precursor for developing inhibitors of enzymes involved in metabolic disorders. Additionally, its role in peptide synthesis has been explored for creating novel antibiotics and anticancer agents.

Another area where 2-Amino-2,5-Dimethylhexanoic Acid has made an impact is in material science. Its unique structure allows it to serve as a monomer for synthesizing polymers with tailored properties. Recent research has focused on its use in creating biodegradable polymers for biomedical applications such as drug delivery systems and tissue engineering scaffolds. These developments highlight the compound's versatility across multiple disciplines.

The study of 2-Amino-2,5-Dimethylhexanoic Acid has also extended into biochemistry and molecular biology. Researchers have investigated its role in cellular processes, particularly in relation to protein interactions and signal transduction pathways. Understanding these interactions could pave the way for new therapeutic strategies targeting diseases such as cancer and neurodegenerative disorders.

In conclusion, CAS No. 21160-88-3, or 2-Amino-2,5-Dimethylhexanoic Acid, is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure and versatile properties make it a valuable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new applications and insights into this compound's behavior, its importance in the scientific community is expected to grow further.

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